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Methylbutyl)amino]cyclohexan-1-ol

Cat. No.: B13221968

Get Quote

Cheminformatic Identity and the InChIKey
Framework
In the landscape of modern drug discovery and computational chemistry, standardizing the

digital identity of a molecule is paramount. For the versatile building block 2-[(2-
Methylbutyl)amino]cyclohexan-1-ol (CAS: 1247839-60-6) [1], the International Chemical

Identifier (InChI) provides a normalized, machine-readable signature. However, because

standard InChI strings can become unwieldy for database indexing, the InChIKey was

developed as a fixed-length (27-character) SHA-256 hashed representation.

The InChIKey for 2-[(2-Methylbutyl)amino]cyclohexan-1-ol is BDGIMXGQVNKTLN-

UHFFFAOYSA-N [2].

Understanding the causality behind this hash reveals how cheminformatic databases index the

compound:

Block 1 (BDGIMXGQVNKTLN): This 14-character sequence encodes the core molecular

skeleton (connectivity and atomic composition). Any isomer with the exact same 2D
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connectivity will share this primary block.

Block 2 (UHFFFAOYSA): This 10-character block encodes stereochemistry and isotopic

substitution. The sequence UHFFFAOY specifically indicates that no absolute

stereochemistry is defined in this specific entry, S denotes it is a standard InChI, and A

represents version 1.

Block 3 (N): The final character denotes the protonation state, with N standing for a neutral

charge.
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Logical workflow of InChIKey generation and hash block breakdown for the target compound.

Pharmacological Relevance: Modulating Voltage-
Gated Sodium Channels
The
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-amino alcohol motif found in 2-[(2-Methylbutyl)amino]cyclohexan-1-ol is a highly privileged
pharmacophore in medicinal chemistry. Specifically, aminocyclohexanol derivatives are
extensively utilized as precursors in the development of Voltage-Gated Sodium Channel
(VGSC) inhibitors, most notably targeting the NaV1.7 subtype for the treatment of neuropathic
pain [3].

Mechanistic Causality: The lipophilic cyclohexane ring and the branched 2-methylbutyl chain

provide the necessary partition coefficient (

) to facilitate rapid diffusion across the neuronal phospholipid bilayer. Once the molecule
reaches the slightly more acidic intracellular environment, the secondary amine (pKa ~9.5)
becomes protonated. This resulting cationic species is the active pharmacophore that binds to
the intracellular vestibule of the NaV1.7 channel. By physically occluding the pore, it prevents

influx, thereby halting the propagation of nociceptive action potentials.
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Mechanism of action for aminocyclohexanol derivatives blocking voltage-gated sodium

channels.

Experimental Workflow: Synthesis and
Characterization
The synthesis of 2-[(2-Methylbutyl)amino]cyclohexan-1-ol is most efficiently achieved via the

nucleophilic ring opening of an epoxide. The following protocol is designed as a self-validating

system to ensure high yield and stereochemical purity.

Step-by-Step Methodology
Reagent Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere,

dissolve 1.0 equivalent of cyclohexene oxide and 1.2 equivalents of 2-methylbutan-1-amine

in absolute ethanol (0.5 M concentration).
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Causality: Ethanol is chosen non-arbitrarily; as a protic solvent, it stabilizes the developing

alkoxide intermediate during the transition state of the epoxide ring opening, significantly

lowering the activation energy [4].

Epoxide Ring Opening: Heat the reaction mixture to reflux (80°C) for 12 hours.

Causality: The nucleophilic attack of the primary amine on the epoxide proceeds via an

mechanism. This dictates a strict anti-periplanar geometry, ensuring the exclusive
formation of the trans-1,2-aminoalcohol diastereomer.

Self-Validating Reaction Monitoring: Monitor the reaction progress via Thin Layer

Chromatography (TLC). Stain the TLC plates with ninhydrin.

Validation: The starting primary amine will present as a deep purple spot, whereas the

secondary amine product will appear as a faint red/brown spot. The complete

disappearance of the purple spot serves as an internal, visual validation that the

nucleophilic substitution has reached completion.

Solvent Removal & Purification: Concentrate the mixture in vacuo. Purify the crude residue

via flash column chromatography using a solvent system of Dichloromethane/Methanol

(95:5) doped with 1% Triethylamine (

).

Causality: Standard silica gel chromatography often leads to severe streaking for

secondary amines. The

competitively binds to the acidic silanol groups on the silica stationary phase, preventing
the target amine from tailing and ensuring sharp, isolated fractions.

Characterization: Validate the purified product using

NMR,

NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass
corresponding to the InChIKey skeleton.
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Step 1: Reagent Prep
Cyclohexene oxide +

2-Methylbutan-1-amine

Step 2: Ring Opening
Reflux in EtOH (80°C, 12h)

Step 3: Solvent Monitoring
TLC (Ninhydrin Stain)

Step 4: Purification
Silica Column (DCM/MeOH)

Step 5: Characterization
NMR, LC-MS, IR
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Step-by-step experimental workflow for the epoxide ring-opening synthesis and

characterization.

Quantitative Data Presentation
To facilitate rapid reference during assay development and computational modeling, the core

physicochemical properties of the compound are summarized below.
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Property Quantitative / String Value

Chemical Name 2-[(2-Methylbutyl)amino]cyclohexan-1-ol

CAS Registry Number 1247839-60-6

Molecular Formula

Molecular Weight 185.31 g/mol

Standard InChI
InChI=1S/C11H23NO/c1-3-9(2)8-12-10-6-4-5-7-

11(10)13/h9-13H,3-8H2,1-2H3

InChIKey BDGIMXGQVNKTLN-UHFFFAOYSA-N

Hydrogen Bond Donors 2 (Alcohol -OH, Amine -NH)

Hydrogen Bond Acceptors 2 (Oxygen, Nitrogen)

Rotatable Bonds 4
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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